Cas no 152171-23-8 (Acetic acid, [[4-(phenylthio)phenyl]thio]-)

• Product Name: Acetic acid, [[4-(phenylthio)phenyl]thio]-
• CAS No: 152171-23-8
• MF: C₁₄H₁₂O₂S₂
• MW: 276.373881340027
• CID: 2778941
• Update Time: 2023-08-07

Acetic acid, [[4-(phenylthio)phenyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [[4-(phenylthio)phenyl]thio]-
• {[4-(Phenylsulfanyl)phenyl]sulfanyl}acetic acid

• Inchi： 1S/C14H12O2S2/c15-14(16)10-17-11-6-8-13(9-7-11)18-12-4-2-1-3-5-12/h1-9H,10H2,(H,15,16)
• InChI Key： HCCAEBZJFMPPRF-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1C=CC(=CC=1)SCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 257
• XLogP3: 3.9
• Topological Polar Surface Area: 87.9